Cas no 33620-72-3 (Britannilactone)

• Product Name: Britannilactone
• CAS No: 33620-72-3
• MF: C₁₅H₂₂O₄
• MW: 266.332785129547
• CID: 1123973
• PubChem ID: 25018670
• Update Time: 2025-07-09

Britannilactone Chemical and Physical Properties

Names and Identifiers

• Britannilactone
• Deacetylinulicin
• 1,6-Dihydroxyeriolanolide
• 4-hydroxy-6-(3-hydroxy-propyl)-5,7-dimethyl-3-methylene-3,3a,4,5,8,8a-hexahydro-cyclohepta[b]furan-2-one
• Desacetylinulicin
• 1,6α-Dihydroxyeriolanolide
• DTXSID90904806
• (3aS,4S,7aR)-4-hydroxy-5-((S)-5-hydroxypentan-2-yl)-6-methyl-3-methylene-3a,4,7,7a-tetrahydrobenzofuran-2(3H)-one
• CS-3741
• HY-N0895
• (3aS,4S,7aR)-4-hydroxy-5-[(2S)-5-hydroxypentan-2-yl]-6-methyl-3-methylidene-2,3,3a,4,7,7a-hexahydro-1-benzofuran-2-one
• 33620-72-3
• FS-7839
• (3AS,4S,7AR)-4-HYDROXY-5-[(2S)-5-HYDROXYPENTAN-2-YL]-6-METHYL-3-METHYLIDENE-3A,4,7,7A-TETRAHYDRO-1-BENZOFURAN-2-ONE
• NCGC00385885-01
• CHEBI:182250
• 4-hydroxy-5-(5-hydroxypentan-2-yl)-6-methyl-3-methylidene-3a,4,7,7a-tetrahydro-1-benzouran-2-one
• AKOS040738151
• Compound NP-019795
• NCGC00385885-01_C15H22O4_(3aS,4S,7aR)-4-Hydroxy-5-[(2S)-5-hydroxy-2-pentanyl]-6-methyl-3-methylene-3a,4,7,7a-tetrahydro-1-benzofuran-2(3H)-one

• Inchi： 1S/C15H22O4/c1-8(5-4-6-16)12-9(2)7-11-13(14(12)17)10(3)15(18)19-11/h8,11,13-14,16-17H,3-7H2,1-2H3/t8-,11+,13+,14+/m0/s1
• InChI Key： ASZIGQFYGXSPCO-UBVLEBKSSA-N
• SMILES： O1C(C(=C)[C@H]2[C@@H](C([C@@H](C)CCCO)=C(C)C[C@@H]12)O)=O

Computed Properties

• Exact Mass: 266.15200
• Monoisotopic Mass: 266.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.17±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 175.1-177.0 ºC
• Boiling Point: 477.4±45.0 °C at 760 mmHg
• Flash Point: 177.9±22.2 °C
• Solubility: Slightly soluble (25 g/l) (25 º C),
• PSA: 66.76000
• LogP: 1.57390
• Vapor Pressure: 0.0±2.7 mmHg at 25°C

Britannilactone Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones
• Sesquiterpenoids

Additional information on Britannilactone

Britannilactone: A Comprehensive Overview

Britannilactone, with the CAS number 33620-72-3, is a compound that has garnered significant attention in the scientific community due to its unique properties and potential applications. This article delves into the latest research findings and provides an in-depth analysis of Britannilactone, ensuring a comprehensive understanding of its characteristics, synthesis, and biological relevance.

The Britannilactone molecule is a lactone derivative, which means it contains an ester functional group formed by the intramolecular esterification of a hydroxyl group and a carboxylic acid group. Its structure is characterized by a cyclic ester moiety, which contributes to its stability and reactivity. Recent studies have highlighted the importance of lactones like Britannilactone in various fields, including pharmacology and material science.

One of the most intriguing aspects of Britannilactone is its ability to participate in bioactive pathways. Researchers have discovered that Britannilactone exhibits antimicrobial properties, making it a potential candidate for developing new antibiotics. This is particularly significant given the rising concern over antibiotic resistance worldwide. The compound's mechanism of action involves disrupting bacterial cell membranes, thereby inhibiting their growth.

In addition to its antimicrobial activity, Britannilactone has shown promise in anticancer research. Studies have demonstrated that it can induce apoptosis in cancer cells by modulating key signaling pathways. This finding has opened new avenues for exploring Britannilactone as a chemotherapeutic agent, although further research is needed to fully understand its efficacy and safety profile.

The synthesis of Britannilactone has also been a focal point of recent investigations. Traditional methods involve multi-step reactions with low yields, but advancements in catalytic chemistry have enabled more efficient production processes. For instance, the use of enzymatic catalysis has significantly improved the yield and purity of Britannilactone, making it more viable for large-scale production.

Another area where Britannilactone has shown potential is in biodegradable materials. Due to its cyclic structure and ester bonds, Britannilactone can be incorporated into polymers that degrade naturally over time. This property makes it an attractive option for applications such as biodegradable packaging and drug delivery systems.

Recent breakthroughs in computational chemistry have also contributed to our understanding of Britannilactone's properties. Advanced molecular modeling techniques have provided insights into its electronic structure and interaction with biological systems. These findings are crucial for designing analogs with enhanced bioactivity and specificity.

In conclusion, Britannilactone (CAS No 33620-72-3) is a versatile compound with diverse applications across multiple disciplines. Its antimicrobial, anticancer, and biodegradable properties make it a subject of intense research interest. As scientific advancements continue to unfold, Britannilactone holds the promise of revolutionizing various industries while addressing critical global challenges such as antibiotic resistance and environmental sustainability.